Cas no 1806698-84-9 (4-(Hydroxymethyl)-2-methylphenylpropanoic acid)

• Product Name: 4-(Hydroxymethyl)-2-methylphenylpropanoic acid
• CAS No: 1806698-84-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5008225
• Update Time: 2025-05-19

4-(Hydroxymethyl)-2-methylphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-2-methylphenylpropanoic acid

• Inchi： 1S/C11H14O3/c1-7-5-9(6-12)3-4-10(7)8(2)11(13)14/h3-5,8,12H,6H2,1-2H3,(H,13,14)
• InChI Key： NCDAMPJJTSEQBN-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(CO)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5

Additional information on 4-(Hydroxymethyl)-2-methylphenylpropanoic acid

Introduction to 4-(Hydroxymethyl)-2-methylphenylpropanoic Acid (CAS No. 1806698-84-9)

4-(Hydroxymethyl)-2-methylphenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1806698-84-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a phenyl ring substituted with a hydroxymethyl and a methyl group on the propanoic acid side chain, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The compound’s structure consists of a benzene ring with an OH group at the 4-position and a CH₃ group at the 2-position, attached to a propanoic acid moiety. This specific arrangement suggests possible interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development. The presence of both hydroxymethyl and methyl groups enhances its versatility, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in phenylpropanoid derivatives due to their reported pharmacological properties. Studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory, antioxidant, and even anticancer effects. The hydroxymethyl group, in particular, is known to participate in hydrogen bonding interactions, which can be critical for binding affinity in drug design. Meanwhile, the methyl group can influence the compound’s lipophilicity, affecting its absorption and distribution within biological systems.

One of the most compelling aspects of 4-(Hydroxymethyl)-2-methylphenylpropanoic acid is its potential role as a precursor or intermediate in synthesizing more complex pharmacophores. Researchers have been exploring its utility in constructing molecules that mimic natural bioactive compounds or target specific enzymatic pathways. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in metabolic disorders and neurodegenerative diseases.

The synthesis of 4-(Hydroxymethyl)-2-methylphenylpropanoic acid can be achieved through multiple routes, including Friedel-Crafts alkylation followed by hydroxylation or reduction steps. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to producing this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the phenyl ring with high selectivity and yield.

Recent publications highlight the compound’s role in preclinical studies aimed at evaluating its biological activity. In vitro assays have demonstrated that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, animal models have provided insights into the compound’s potential therapeutic benefits in conditions like arthritis and cardiovascular disease.

The hydroxymethyl functionality is particularly noteworthy for its ability to engage in polar interactions with biological targets. This feature has been exploited in designing molecules that interact with proteins involved in signal transduction pathways. For instance, studies suggest that modifications at this position can fine-tune binding affinity and selectivity, which are critical factors in drug design.

Another area of interest is the influence of the methyl group on the overall pharmacokinetic profile of the compound. Lipophilic modifications can enhance membrane permeability, improving oral bioavailability while minimizing systemic toxicity. Researchers are exploring strategies to optimize these properties through structural analogs of 4-(Hydroxymethyl)-2-methylphenylpropanoic acid, aiming to develop safer and more effective therapeutic agents.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in agrochemical formulations, where similar motifs are known to exhibit herbicidal or fungicidal properties. Furthermore, its role as a building block for more complex molecules underscores its importance in synthetic chemistry.

In conclusion,4-(Hydroxymethyl)-2-methylphenylpropanoic acid (CAS No. 1806698-84-9) represents a promising candidate for further research due to its unique structural features and potential biological activities. Ongoing studies continue to uncover new applications and synthetic pathways for this compound, reinforcing its significance in both academic research and industrial applications.